Cas no 71288-40-9 (Heptanedioic acid, 3-amino-)

Heptanedioic acid, 3-amino- structure
Heptanedioic acid, 3-amino- structure
Product Name:Heptanedioic acid, 3-amino-
CAS No:71288-40-9
MF:C7H13NO4
MW:175.182422399521
CID:580389
PubChem ID:230716
Update Time:2025-04-19

Heptanedioic acid, 3-amino- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid, 3-amino-
    • 3-aminoheptanedioic acid
    • 3-Amino-heptandisaeure
    • 3-amino-heptanedioic acid
    • 3-amino-pimelic acid
    • DL-3-Amino-pimelinsaeure
    • Heptanedioic acid,3-amino
    • beta-aminopimelic acid
    • DTXSID40282444
    • 71288-40-9
    • SCHEMBL285212
    • NSC25859
    • NSC-25859
    • Inchi: 1S/C7H13NO4/c8-5(4-7(11)12)2-1-3-6(9)10/h5H,1-4,8H2,(H,9,10)(H,11,12)
    • InChI Key: RGUBYIAMAWCQSP-UHFFFAOYSA-N
    • SMILES: NC(CC(=O)O)CCCC(=O)O

Computed Properties

  • Exact Mass: 175.08400
  • Monoisotopic Mass: 175.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.275
  • Boiling Point: 385.6°Cat760mmHg
  • Flash Point: 187°C
  • Refractive Index: 1.51
  • PSA: 100.62000
  • LogP: 0.74360
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